Cas no 497069-11-1 (Benzoic acid, 4-[(1R,3S)-3-hydroxy-1-methylbutyl]-, methyl ester, rel- (9CI))

• Product name: Benzoic acid, 4-[(1R,3S)-3-hydroxy-1-methylbutyl]-, methyl ester, rel- (9CI)
• CAS No: 497069-11-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 932697
• PubChem ID: 10878743

Benzoic acid, 4-[(1R,3S)-3-hydroxy-1-methylbutyl]-, methyl ester, rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1R,3S)-3-hydroxy-1-methylbutyl]-, methyl ester, rel- (9CI)
• 497069-11-1
• Methyl 4-[(2R,4S)-4-hydroxy-2-pentanyl]benzoate

• Inchi： InChI=1S/C13H18O3/c1-9(8-10(2)14)11-4-6-12(7-5-11)13(15)16-3/h4-7,9-10,14H,8H2,1-3H3/t9-,10+/m1/s1
• InChI Key： GTQKFKYFPLSKFO-ZJUUUORDSA-N
• SMILES： CC(CC(C)O)C1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3